Cas no 1805209-38-4 (3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid
• CAS No: 1805209-38-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916325
• Update Time: 2025-11-01

3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid
• 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)2-1-3(10)4(7(13)14)11-6(2)12/h1,5H,10H2,(H,11,12)(H,13,14)
• InChI Key： MSMBRTZZUOYSNI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)O)=C(C=1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 0.2
• Topological Polar Surface Area: 92.4

Additional information on 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

Introduction to 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid (CAS No. 1805209-38-4)

3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1805209-38-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core with functional groups that make it a versatile intermediate in the synthesis of biologically active agents. The presence of both amino and hydroxyl substituents, coupled with a difluoromethyl group at the 5-position, endows this compound with unique chemical properties that are highly valuable for drug discovery and development.

The structural configuration of 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid positions it as a promising scaffold for the design of novel therapeutic agents. The pyridine ring is a cornerstone in medicinal chemistry, frequently incorporated into pharmacophores due to its ability to interact favorably with biological targets such as enzymes and receptors. The amino group at the 2-position and the hydroxyl group at the 6-position provide opportunities for further functionalization, enabling chemists to tailor the compound’s properties for specific applications.

One of the most compelling attributes of this compound is its difluoromethyl substituent. Fluorinated aromatic and heterocyclic compounds have garnered considerable attention in recent years due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. This feature makes 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural motifs present in 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid align well with many known drug targets. For instance, pyridine-based compounds have been extensively studied for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The incorporation of fluorine atoms into such scaffolds has been shown to enhance their pharmacological activity, making this compound particularly relevant in contemporary drug discovery efforts.

Moreover, the hydroxyl group at the 6-position of the pyridine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are critical for molecular recognition processes. These interactions are often pivotal in determining the binding mode of a drug molecule to its target protein or enzyme. By leveraging these interactions, researchers can design more potent and selective inhibitors. The combination of an amino group for potential protonation events and a hydroxyl group for hydrogen bonding makes 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid a multifaceted building block for drug design.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms can influence solubility, lipophilicity, and metabolic stability, all of which are critical factors in drug development. For example, fluoro-substituted molecules often exhibit longer half-lives and better tissue penetration compared to their non-fluorinated counterparts. This has led to the widespread use of fluorinated compounds in marketed drugs, reinforcing their significance in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates for further optimization. These technologies allow researchers to rapidly evaluate large libraries of compounds, including derivatives of 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid, against various biological targets. Such high-throughput approaches have been instrumental in uncovering novel lead structures that exhibit high affinity and selectivity for disease-causing proteins.

In addition to its potential as an intermediate in drug synthesis, 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid may also find applications in material science and agrochemicals. The unique electronic properties conferred by the fluorine atoms could make it useful in designing advanced materials with specific optical or electronic characteristics. Furthermore, fluorinated compounds are often employed in crop protection agents due to their stability and efficacy against pests and pathogens.

The synthesis of 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid presents an interesting challenge for organic chemists due to the need to introduce multiple functional groups into a rigid heterocyclic framework while maintaining regioselectivity. Modern synthetic methodologies have enabled more efficient routes to complex molecules like this one, often involving transition metal-catalyzed reactions or palladium-mediated cross-coupling steps. These advances have made it feasible to produce such compounds on scales suitable for industrial applications.

The future prospects for 3-Amino-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid are promising given its structural features and versatility as a synthetic intermediate. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one will likely play an increasingly important role in addressing unmet medical needs. Collaborative efforts between academia and industry will be essential to fully realize its potential in pharmaceutical applications.